N-(4-ethoxyphenyl)-2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(2-methoxyanilino)-5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H21N5O4S/c1-3-34-17-11-9-16(10-12-17)26-22(31)15-8-13-18-20(14-15)28-25-30(23(18)32)29-24(35-25)27-19-6-4-5-7-21(19)33-2/h4-14H,3H2,1-2H3,(H,26,31)(H,27,29)
• InChI Key: PYBAKCJYUZXSRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N4C(=N3)SC(=N4)NC5=CC=CC=C5OC
• Molecular Formula: C25H21N5O4S
• Molecular Weight: 487.5 g/mol

Description

N-(4-ethoxyphenyl)-2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C25H21N5O4S and its molecular weight is 487.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explores the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties. The compounds were screened for their antimicrobial, antilipase, and antiurease activities, with some demonstrating moderate antimicrobial activity against test microorganisms. This research indicates the potential of such compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

Antimicrobial Evaluation of Novel Compounds

El‐Kazak and Ibrahim (2013) synthesized a novel series of polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines. These compounds were evaluated for their antimicrobial activity, contributing to the search for new antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Synthesis and Antitumor Evaluation

Alvarez-Ibarra et al. (1997) described the synthesis and in vitro cytotoxicity testing of 9-hydroxy- and 9-(alkylamino)thiazolo[5,4-b]quinolines against several cell lines, highlighting the importance of specific structural features for antitumor activities. This study underscores the potential therapeutic applications of quinoline derivatives in cancer treatment (Alvarez-Ibarra et al., 1997).